Cas no 898368-12-2 (2-ethyl-5-{4-(4-fluorophenyl)piperazin-1-yl(3-methylphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-ethyl-5-{4-(4-fluorophenyl)piperazin-1-yl(3-methylphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 898368-12-2
• MF: C₂₄H₂₆FN₅OS
• MW: 451.559546947479
• CID: 5488211
• Update Time: 2025-07-15

2-ethyl-5-{4-(4-fluorophenyl)piperazin-1-yl(3-methylphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 2-ethyl-5-[[4-(4-fluorophenyl)-1-piperazinyl](3-methylphenyl)methyl]-
• 2-ethyl-5-{4-(4-fluorophenyl)piperazin-1-yl(3-methylphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C24H26FN5OS/c1-3-20-26-24-30(27-20)23(31)22(32-24)21(17-6-4-5-16(2)15-17)29-13-11-28(12-14-29)19-9-7-18(25)8-10-19/h4-10,15,21,31H,3,11-14H2,1-2H3
• InChI Key： KJANKEYLSNSTOK-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(N3CCN(C4=CC=C(F)C=C4)CC3)C3=CC=CC(C)=C3)=C(O)N12

Additional information on 2-ethyl-5-{4-(4-fluorophenyl)piperazin-1-yl(3-methylphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol

Professional Introduction to Compound with CAS No. 898368-12-2 and Product Name: 2-ethyl-5-{4-(4-fluorophenyl)piperazin-1-yl(3-methylphenyl)methyl}-1,2,4triazolo[3,2-b][1,3thiazol-6-ol

Compound with the CAS number 898368-12-2 and the product name 2-ethyl-5-{4-(4-fluorophenyl)piperazin-1-yl(3-methylphenyl)methyl}-1,2,4triazolo[3,2-b][1,3thiazol-6-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The intricate arrangement of nitrogen, sulfur, and oxygen atoms within its framework contributes to its unique chemical properties and makes it a subject of intense study in medicinal chemistry.

The molecular structure of this compound features a fused triazolo[3,2-b]thiazole core, which is a motif known for its presence in various bioactive molecules. The presence of multiple heteroatom rings enhances its pharmacological relevance by providing multiple sites for interaction with biological targets. Specifically, the 1,2,4triazolo[3,2-b] moiety is particularly noteworthy as it has been identified in several compounds with demonstrated therapeutic effects. This structural feature is believed to contribute to the compound's ability to modulate biological pathways by interacting with specific enzymes or receptors.

One of the most striking aspects of this compound is its 4-(4-fluorophenyl)piperazin-1-yl(3-methylphenyl)methyl substituent. This bulky aromatic group not only adds complexity to the molecule but also likely influences its solubility and bioavailability. The fluorine atom in the phenyl ring is a common pharmacophore that can enhance metabolic stability and binding affinity. Additionally, the piperazine ring is known for its role in drug design due to its ability to form hydrogen bonds and interact with polar regions of biological targets. The combination of these elements suggests that this compound may exhibit potent activity against a range of therapeutic targets.

In recent years, there has been growing interest in developing new molecules with triazolo-thiazole scaffolds due to their reported efficacy in treating various diseases. For instance, derivatives of triazolo-thiazoles have shown promise in the treatment of neurological disorders, infectious diseases, and cancer. The specific arrangement of atoms in this compound's structure may confer unique properties that make it particularly effective against certain conditions. Researchers have hypothesized that its ability to cross the blood-brain barrier could make it a viable candidate for treating central nervous system disorders.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex heterocyclic core. The introduction of the ethyl group at the 2-position and the methylphenyl moiety at the 5-position further complicates the synthetic route but is crucial for achieving the desired biological activity. Each step must be meticulously optimized to minimize side reactions and byproducts.

Once synthesized, rigorous characterization is essential to confirm the identity and purity of the compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to elucidate its structure. Additionally, spectroscopic methods like infrared (IR) spectroscopy and ultraviolet-visible (UV-Vis) spectroscopy provide valuable information about functional groups present in the molecule. These analytical data are critical for understanding how the compound interacts with biological systems.

The pharmacological evaluation of this compound has revealed several promising properties. In vitro studies have shown that it exhibits significant binding affinity for certain receptors and enzymes implicated in various diseases. For example, preliminary data suggest that it may inhibit enzymes involved in inflammation or cell proliferation. These findings are particularly exciting as they indicate potential therapeutic applications for this molecule.

One area where this compound shows particular promise is in oncology research. Cancer cells often exhibit altered signaling pathways that can be targeted by small molecules like this one. Preclinical studies have demonstrated that derivatives of triazolo-thiazoles can induce apoptosis in cancer cells while sparing healthy cells. The unique structure of this compound may allow it to selectively interact with cancer-specific targets, making it an attractive candidate for further development.

Another potential application lies in neurology research. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by aberrant protein aggregation and oxidative stress. Compounds with triazolo-thiazole cores have been shown to modulate neurotransmitter systems and protect against neuronal damage caused by these conditions. The 4-fluorophenyl)piperazin-1-yl(3-methylphenyl)methyl substituent may enhance its ability to cross the blood-brain barrier, which is essential for treating central nervous system disorders.

The development of new drugs is a lengthy process that involves multiple stages from discovery to market approval. However, compounds like this one hold significant promise due to their innovative structures and potential therapeutic benefits. Researchers are actively exploring ways to optimize its properties through structure-activity relationship (SAR) studies and computational modeling techniques such as molecular dynamics simulations.

In conclusion,2-ethyl-5-{4-(4-fluorophenyl)piperazin-1-yl(3-methylphenyl)methyl}-1,2,4triazolo[3,2-b][1,3thiazol-6-ol represents a cutting-edge development in pharmaceutical chemistry with potential applications across multiple therapeutic areas including oncology and neurology research fields . Its complex molecular architecture combined with promising pharmacological properties makes it an exciting subject for further investigation . As research continues ,this compound could one day contribute significantly towards improving patient outcomes .